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Compound of Interest

Compound Name: H-DL-Phe-OMe.HCI

Cat. No.: B1352385

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analysis of DL-Phenylalanine Methyl Ester Hydrochloride, a compound of significant
interest in pharmaceutical development and nutritional science.[1] As a precursor to the
essential amino acid phenylalanine, it plays a crucial role in protein synthesis and the
production of neurotransmitters.[1] Its methyl ester form is noted for enhancing bioavailability,
making it a valuable component in dietary supplements aimed at improving cognitive function
and mood.[1]

Core Quantitative Data

The fundamental physicochemical properties of DL-Phenylalanine Methyl Ester Hydrochloride
are summarized in the table below, providing a quick reference for laboratory use.
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Property Value References

Molecular Formula C10H13NO2-HCI [2]

or C10H14CINO2 [3]

Molecular Weight 215.7 g/mol [2]

215.68 g/mol [4]

Appearance White to off-white crystalline 1]
powder

Melting Point 157 - 159 °C [2]

CAS Number 5619-07-8 [2][3]

Purity > 99% (HPLC) [2]

Solubility Soluble in water, methanol, 5]

and ethanol

Structural and Logical Representation

The following diagram illustrates the constituent components of DL-Phenylalanine Methyl Ester
Hydrochloride.

Logical Structure of DL-Phenylalanine Methyl Ester HCI
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Fig. 1: Components of DL-Phenylalanine Methyl Ester HCI
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Experimental Protocols

Detailed methodologies for the synthesis and analysis of DL-Phenylalanine Methyl Ester
Hydrochloride are critical for reproducible research and development.

Synthesis of DL-Phenylalanine Methyl Ester
Hydrochloride

A common method for the synthesis of amino acid methyl ester hydrochlorides involves the
reaction of the amino acid with methanol in the presence of a catalyst.[6]

General Procedure:

» To a round bottom flask containing the amino acid (0.1 mol), slowly add freshly distilled
chlorotrimethylsilane (0.2 mol) with stirring.[6]

e Add methanol (100 mL) to the mixture.[6]
« Stir the resulting solution or suspension at room temperature.[6]
o Monitor the reaction completion using Thin Layer Chromatography (TLC).[6]

o Upon completion, concentrate the reaction mixture using a rotary evaporator to yield the
amino acid methyl ester hydrochloride product.[6]

An alternative synthesis involves the use of thionyl chloride.

Procedure with Thionyl Chloride:

Suspend L-phenylalanine (9.03 g, 54.7 mmol) in methanol (100 cms3) at 0 °C.[7]

Add thionyl chloride (6.0 cm3, 82.1 mmol) to the stirred suspension via a dropping funnel.[7]

Stir the mixture for 24 hours at room temperature.[7]

Remove the solvent under reduced pressure.[7]
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o Recrystallize the crude product from a mixture of ethyl acetate and ethanol (95:5) to obtain
the final product as a white solid.[7]

Analytical Methodologies

High-Performance Liquid Chromatography (HPLC) for Enantiomeric Separation

The enantiomers of phenylalanine methyl ester can be effectively separated and analyzed
using chiral HPLC.

e Column: LARIHC CF6-P, 25 cm x 4.6 mm I.D., 5 um particles.

» Mobile Phase: A mixture of methanol, acetonitrile, acetic acid, and triethylamine in a ratio of
70:30:0.3:0.2.

e Flow Rate: 1 mL/min.
e Column Temperature: 20 °C.
e Detector: UV at 254 nm.

* Injection Volume: 5 pL.

Sample Preparation: 0.3 mg/mL in ethanol.
Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR spectroscopy is a powerful tool for the structural confirmation of DL-Phenylalanine
Methyl Ester Hydrochloride.

e 1H NMR (400 MHz, CDs0OD): Chemical shifts (d) are observed at approximately 3.23-3.29
ppm (dd, 2H), 3.79 ppm (s, 3H), 4.32 ppm (t, 1H), and 7.27-7.38 ppm (m, 5H).[8]

e 13C NMR (100 MHz, CDsOD): Resonances are expected around 6 37.3, 53.5, 55.2, 128.6,
130.1, 130.5, 135.3, and 170.3.[8]

The following diagram outlines a typical workflow for the synthesis and analysis of this
compound.
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Experimental Workflow: Synthesis and Analysis
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Fig. 2: Synthesis and Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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